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Compound of Interest

Compound Name: Azepane-2,4-dione

Cat. No.: B2853635 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Azepane-2,4-dione. Adherence to these guidelines is essential for ensuring a safe laboratory

environment and mitigating risks associated with this compound.

Essential Safety Information
Azepane-2,4-dione is a chemical compound that requires careful handling due to its potential

health hazards. Based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, this substance is classified as harmful if swallowed, a skin irritant, a

serious eye irritant, and may cause respiratory irritation.[1]

Physicochemical and Hazard Data
A summary of the key data for Azepane-2,4-dione is presented in the table below for your

reference.
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Property Value Source(s)

Molecular Formula C₆H₉NO₂ [1]

Molecular Weight 127.14 g/mol [1]

CAS Number 29520-88-5 [1]

Appearance
White solid (based on

synthesis reports)
[2]

GHS Hazard Statements H302, H315, H319, H335 [1]

GHS Hazard Classes

Acute Toxicity 4 (Oral), Skin

Irritant 2, Eye Irritant 2A,

Specific Target Organ Toxicity -

Single Exposure 3

[1]

Operational Plan for Handling Azepane-2,4-dione
A systematic approach to handling Azepane-2,4-dione is crucial to minimize exposure and

ensure safety. The following step-by-step operational plan should be followed.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Azepane-2,4-dione powder should be conducted in a certified

chemical fume hood to prevent inhalation of dust particles.

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory.

Hand Protection: Wear nitrile gloves at all times. Inspect gloves for any tears or punctures

before use.

Body Protection: A lab coat should be worn to protect from skin contact.

Weighing and Aliquoting
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Preparation: Before handling the compound, ensure the chemical fume hood is clean and

uncluttered. Prepare all necessary equipment, including a calibrated weighing balance,

spatulas, and appropriate containers.

Weighing: Carefully weigh the desired amount of Azepane-2,4-dione on a tared weigh boat

or paper inside the fume hood. Avoid any actions that could generate dust.

Transfer: Gently transfer the weighed powder into a suitable reaction vessel or storage

container.

Cleaning: Immediately clean any spills within the fume hood using a damp cloth or paper

towel, followed by appropriate decontamination procedures.

Solution Preparation
Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the

weighed Azepane-2,4-dione.

Dissolving: Cap the vessel and mix by swirling, vortexing, or magnetic stirring until the solid

is fully dissolved.

Disposal Plan
Proper disposal of Azepane-2,4-dione and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired Azepane-2,4-dione should be disposed of as hazardous chemical

waste.

Contaminated materials such as weigh boats, gloves, and paper towels should be

collected in a designated, sealed hazardous waste container.

Liquid Waste:

Solutions containing Azepane-2,4-dione should be collected in a properly labeled, sealed

hazardous waste container.
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Do not dispose of solutions containing this compound down the drain.

Waste Pickup: All hazardous waste containers must be clearly labeled with the contents and

associated hazards and disposed of through your institution's environmental health and

safety (EHS) office.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Azepane-2,4-
dione.

Caption: Safe handling workflow for Azepane-2,4-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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